Cas no 2171250-14-7 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171250-14-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6135456
• PubChem ID: 165820288
• Update Time: 2025-06-27

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• EN300-1538193
• 2171250-14-7
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid

• Inchi： 1S/C24H28N2O5/c1-2-21(23(29)25-14-8-7-13-22(27)28)26-24(30)31-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20-21H,2,7-8,13-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t21-/m0/s1
• InChI Key： WQQZNPPCJZYFMV-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(NCCCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Introduction to 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171250-14-7)

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, identified by the chemical compound code CAS No. 2171250-14-7, is a specialized organic molecule with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various biochemical and medicinal investigations.

The molecular structure of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is characterized by its intricate arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl moiety. These features contribute to its reactivity and potential utility in synthetic chemistry and drug development. The presence of the (S)-configuration at the second carbon atom adds an additional layer of stereochemical complexity, which is often critical in determining the biological activity of pharmaceutical compounds.

In recent years, there has been growing interest in the development of novel peptidomimetics and protease inhibitors, areas where compounds like 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid play a pivotal role. The fluorenylmethoxycarbonyl (Fmoc) group, a protecting group commonly used in peptide synthesis, enhances the stability and solubility of the molecule, facilitating its use in laboratory-scale applications. This compound has been explored in the synthesis of complex peptide analogs, which are essential for studying enzyme mechanisms and developing targeted therapies.

One of the most compelling aspects of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is its potential as a building block for more sophisticated molecular architectures. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological properties. For instance, modifications to the fluorenylmethoxycarbonyl group or the amino acid backbone can lead to compounds with improved bioavailability or targeted specificity. Such advancements are particularly relevant in the context of precision medicine, where tailored molecular entities are designed to interact with specific biological pathways.

The compound's relevance extends to cutting-edge research in drug discovery, where it serves as a precursor for synthesizing novel therapeutic agents. The ability to modify its structure allows chemists to fine-tune its interactions with biological targets, such as enzymes or receptors. This flexibility is crucial for developing drugs that can selectively inhibit disease-causing pathways while minimizing side effects. Recent studies have highlighted its role in creating inhibitors for proteases involved in inflammatory responses and cancer progression.

From a synthetic chemistry perspective, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid exemplifies the sophistication achieved in modern peptide chemistry. The integration of advanced protecting group strategies and chiral auxiliaries enables the precise construction of complex molecules. This approach has not only accelerated the discovery of new drugs but also provided deeper insights into molecular recognition processes at the atomic level.

The application of computational methods has further enhanced our understanding of this compound's behavior. Molecular modeling techniques allow researchers to predict how 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid interacts with biological targets, providing valuable guidance for experimental design. These computational studies have been instrumental in identifying key structural motifs responsible for its biological activity, paving the way for rational drug design.

In summary, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171250-14-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it an indispensable tool for researchers exploring new therapeutic modalities. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly critical role in shaping the future of medicine.